Cas no 31627-70-0 (Benzoicacid, butyl-)
Benzoicacid, butyl- structure
Product Name:Benzoicacid, butyl-
CAS No:31627-70-0
MF:C11H14O2
MW:178.227663516998
CID:323602
PubChem ID:171526
Update Time:2025-04-19
Benzoicacid, butyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, butyl-
- 2-butylbenzoic acid
- SMNNDVUKAKPGDD-UHFFFAOYSA-N
- DTXSID00185508
- butyl benzoic acid
- EN300-159730
- 2-n-Butylbenzoic acid
- SCHEMBL165530
- Benzoic acid, butyl-
- AKOS023429894
- Benzoic acid, 2-butyl-
- 54887-23-9
- 31627-70-0
- butylbenzoic acid
-
- Inchi: 1S/C11H14O2/c1-2-3-6-9-7-4-5-8-10(9)11(12)13/h4-5,7-8H,2-3,6H2,1H3,(H,12,13)
- InChI Key: SMNNDVUKAKPGDD-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CCCC)=O
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Benzoicacid, butyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K86287-1g |
2-butylbenzoic acid |
31627-70-0 | 95% | 1g |
$675 | 2024-05-25 | |
| eNovation Chemicals LLC | K86287-1g |
2-butylbenzoic acid |
31627-70-0 | 95% | 1g |
$675 | 2025-02-22 | |
| eNovation Chemicals LLC | K86287-1g |
2-butylbenzoic acid |
31627-70-0 | 95% | 1g |
$675 | 2025-02-25 |
Benzoicacid, butyl- Related Literature
-
Seong Nam,David C. Ware,Penelope J. Brothers Org. Biomol. Chem. 2018 16 6460
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